Cas no 1404193-89-0 (2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene)

• Product Name: 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene
• CAS No: 1404193-89-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 3043625
• PubChem ID: 71669262
• Update Time: 2025-05-23

2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene
• Benzene, 2-methyl-1-nitro-4-(2,2,2-trifluoroethyl)-
• CS-0446118
• STL555793
• 1404193-89-0
• MS-20349
• AKOS016016004
• BBL101996
• MFCD22566378

• Inchi： 1S/C9H8F3NO2/c1-6-4-7(5-9(10,11)12)2-3-8(6)13(14)15/h2-4H,5H2,1H3
• InChI Key： CCAHAGBMWINSEO-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(CC(F)(F)F)C=C1C

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene

Introduction to 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene (CAS No. 1404193-89-0)

2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene, identified by the chemical registration number 1404193-89-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the class of nitroaromatics, which are widely studied for their reactivity and potential applications in synthetic chemistry. The presence of both a methyl group and a nitro group on the benzene ring, coupled with a 2,2,2-trifluoroethyl substituent at the para position, imparts distinct electronic and steric characteristics that make it a valuable intermediate in the synthesis of more complex molecules.

The nitro group in this compound is a key functional moiety that influences its chemical behavior. Nitro groups are known for their ability to participate in nucleophilic substitution reactions, as well as their role in electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. In pharmaceutical applications, nitroaromatics are often used as precursors for the synthesis of active pharmaceutical ingredients (APIs) due to their versatility in undergoing further functionalization. The electron-withdrawing nature of the nitro group can also enhance the lipophilicity of the molecule, making it more suitable for membrane permeability and bioavailability considerations.

The methyl group at the ortho position relative to the nitro group introduces steric hindrance and can influence the orientation of subsequent reactions. This steric effect can be particularly important in designing molecules with specific three-dimensional structures, which may be crucial for binding to biological targets. Additionally, the 2,2,2-trifluoroethyl substituent is a fluorinated alkyl group that is increasingly recognized for its ability to improve metabolic stability and binding affinity in drug candidates. Fluorine atoms are known to enhance hydrophobic interactions and can modify the electronic properties of a molecule, making it an attractive feature in medicinal chemistry.

Recent advancements in computational chemistry have allowed researchers to better predict the behavior of such complex molecules. The integration of quantum mechanical methods with molecular dynamics simulations has provided insights into how substituents like the nitro group, methyl group, and trifluoroethyl moiety interact within biological systems. These studies have highlighted the potential of 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene as a scaffold for developing novel therapeutic agents. For instance, computational modeling has suggested that this compound could serve as a precursor for kinase inhibitors, where the fluorinated alkyl group enhances binding to ATP pockets in enzyme active sites.

In parallel, experimental investigations have explored the synthetic pathways involving this compound. Researchers have demonstrated efficient methods for introducing or modifying these functional groups under controlled conditions. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex aryl structures from simpler precursors. The use of palladium or copper catalysts has enabled the formation of carbon-carbon bonds with high selectivity, allowing for precise control over molecular architecture. Such methodologies are essential for producing derivatives of 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene with tailored properties for specific applications.

The pharmaceutical industry has shown interest in nitroaromatic compounds due to their broad spectrum of biological activities. While traditional nitroaromatics have been associated with toxicological concerns, modern synthetic approaches aim to mitigate these risks by designing molecules with improved safety profiles. The incorporation of fluorine atoms has been particularly effective in achieving this goal. Fluorinated nitroaromatics exhibit enhanced stability against metabolic degradation and can exhibit reduced toxicity while maintaining potent biological activity. This has led to increased exploration of fluorinated derivatives as candidates for drug development.

One notable area where 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene has found utility is in the synthesis of fluorescent probes for biochemical studies. Nitroaromatics can be converted into fluorescent compounds through reduction or diazotization reactions, yielding molecules that emit light upon excitation with UV or visible light. These probes are valuable tools for imaging cellular processes and studying protein-ligand interactions in real time. The presence of fluorine substituents can further enhance fluorescence properties by reducing quenching effects from solvent interactions or molecular oxygen.

The material science applications of this compound are also emerging as an important research direction. Nitroaromatics with specific substituents can exhibit unique electronic properties that make them suitable for use in organic electronics or optoelectronic devices. For example, derivatives of nitrobenzene have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to undergo energy transfer processes efficiently. The introduction of fluorinated groups can modulate charge transport properties, leading to improved device performance.

Environmental considerations have also influenced research into this class of compounds. While nitroaromatics were historically associated with environmental persistence and toxicity due to their use as industrial intermediates or explosives precursors; recent efforts have focused on developing greener synthetic routes that minimize waste generation and hazardous byproducts. Advances in catalytic processes and solvent systems have enabled more sustainable production methods without compromising yield or purity standards required by pharmaceutical manufacturers.

The future prospects for research involving CAS No 1404193-89-0 appear promising given its structural versatility and functional diversity。 As computational power increases; high-throughput virtual screening will become increasingly efficient at identifying novel derivatives with desired pharmacological profiles。 Experimental validation will remain crucial; however; automation technologies such as continuous flow synthesis could streamline laboratory workflows; allowing researchers rapid access to large libraries derived from this core scaffold。